![molecular formula C13H15NO5S B1205990 2-(beta-D-glucosyl)benzothiazole](/img/structure/B1205990.png)
2-(beta-D-glucosyl)benzothiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(beta-D-glucosyl)benzothiazole is a C-glycosyl compound and a member of benzothiazoles.
Scientific Research Applications
Benzothiazoles in Therapeutic Development
Benzothiazole, the core structure of 2-(beta-D-glucosyl)benzothiazole, has shown considerable promise in pharmaceutical applications. It's especially noteworthy in the development of chemotherapeutic agents due to its broad spectrum of biological activities. Kamal, Hussaini Syed, and Malik Mohammed (2015) noted the extensive application of benzothiazole derivatives in antimicrobial, analgesic, anti-inflammatory, and antidiabetic activities. The 2-arylbenzothiazoles, a structurally simple variant, are particularly potent as potential antitumor agents, indicating a growing significance of benzothiazole in drug discovery (Kamal, Hussaini Syed, & Malik Mohammed, 2015).
Benzothiazole in Antitumor Applications
Bradshaw and Westwell (2004) discussed the development of antitumor benzothiazoles, tracing the evolution of these compounds from initial discovery to the identification of clinical candidates. Their review highlighted the mechanism of action of benzothiazoles, which involves selective uptake into sensitive cells, followed by binding and translocation into the nucleus, leading to DNA adduct formation and cell death. This unique mechanism played a critical role in the development of Phortress, a benzothiazole-based clinical candidate for cancer treatment (Bradshaw & Westwell, 2004).
Benzothiazoles as Chemotherapeutics
Elgemeie, Azzam, and Osman (2020) reviewed the synthesis, metal complexes, and biological evaluation of benzothiazole derivatives. They found that these compounds, particularly the 2-aryl, 2-pyridyl, and 2-pyrimidylbenzothiazoles, have diverse pharmacological properties and play a significant role in the search for new therapeutic agents. Their review underlined the importance of benzothiazoles in the development of future drugs, especially considering their structural diversity and pharmacologic activities (Elgemeie, Azzam, & Osman, 2020).
properties
Molecular Formula |
C13H15NO5S |
---|---|
Molecular Weight |
297.33 g/mol |
IUPAC Name |
(2R,3R,4S,5S,6R)-2-(1,3-benzothiazol-2-yl)-6-(hydroxymethyl)oxane-3,4,5-triol |
InChI |
InChI=1S/C13H15NO5S/c15-5-7-9(16)10(17)11(18)12(19-7)13-14-6-3-1-2-4-8(6)20-13/h1-4,7,9-12,15-18H,5H2/t7-,9-,10+,11-,12-/m1/s1 |
InChI Key |
VXYWGTFRKRQDQI-DVYMNCLGSA-N |
Isomeric SMILES |
C1=CC=C2C(=C1)N=C(S2)[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O |
SMILES |
C1=CC=C2C(=C1)N=C(S2)C3C(C(C(C(O3)CO)O)O)O |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)C3C(C(C(C(O3)CO)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.